Cas no 89571-67-5 (2(1H)-Pyridinethione, 3-nitro-5-(trifluoromethyl)-)

• Product Name: 2(1H)-Pyridinethione, 3-nitro-5-(trifluoromethyl)-
• CAS No: 89571-67-5
• MF: C₆H₃F₃N₂O₂S
• MW: 224.160430192947
• CID: 596003
• PubChem ID: 46315202
• Update Time: 2025-04-19

2(1H)-Pyridinethione, 3-nitro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinethione, 3-nitro-5-(trifluoromethyl)-
• 3-nitro-5-(trifluoromethyl)-1H-pyridine-2-thione
• 3-nitro-5-(trifluoroMethyl)pyridine-2-thiol
• 3-Nitro-5-(trifluoromethyl)pyridine-2(1H)-thione
• DTXSID80673514
• 89571-67-5
• SCHEMBL1665443
• SCHEMBL19285551
• 2-Mercapto-3-nitro-5-(trifluoromethyl)pyridine

• Inchi： 1S/C6H3F3N2O2S/c7-6(8,9)3-1-4(11(12)13)5(14)10-2-3/h1-2H,(H,10,14)
• InChI Key： PDQMRIPRLZXDLU-UHFFFAOYSA-N
• SMILES： S=C1C(=CC(C(F)(F)F)=CN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 223.98673300g/mol
• Monoisotopic Mass: 223.98673300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 89.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds